N-cycloheptyl-3-fluorobenzamide

• IUPAC Name: N-cycloheptyl-3-fluorobenzamide
• InChI: InChI=1S/C14H18FNO/c15-12-7-5-6-11(10-12)14(17)16-13-8-3-1-2-4-9-13/h5-7,10,13H,1-4,8-9H2,(H,16,17)
• InChI Key: LHILGXDQJRAZMB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H18FNO
• Molecular Weight: 235.30 g/mol

Description

N-Cycloheptyl-3-fluorobenzamide is a benzamide derivative characterized by a cycloheptyl group attached to the amide nitrogen and a fluorine atom at the meta position of the benzoyl ring. The cyclohexyl analog has a molecular formula of C₁₃H₁₆FNO, a molecular weight of 221.27 g/mol, and is regulated under safety protocols for handling hazardous chemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cycloheptyl-3-fluorobenzamide typically involves the reaction of 3-fluorobenzoic acid with cycloheptylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction is usually performed in an organic solvent like dichloromethane or tetrahydrofuran under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-cycloheptyl-3-fluorobenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxide derivatives.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The fluorine atom on the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products Formed

Oxidation: this compound N-oxide.

Reduction: N-cycloheptyl-3-fluorobenzylamine.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-cycloheptyl-3-fluorobenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N-cycloheptyl-3-fluorobenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by forming a stable complex with the active site, thereby preventing substrate binding and subsequent catalytic activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Benzamide Derivatives

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between N-Cycloheptyl-3-fluorobenzamide (inferred properties) and related compounds from the evidence:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Uses/Notes
This compound (hypothetical)	C₁₄H₁₈FNO	Cycloheptyl, 3-fluoro	~235.30 (estimated)	Insufficient data in evidence
N-Cyclohexyl-3-fluorobenzamide	C₁₃H₁₆FNO	Cyclohexyl, 3-fluoro	221.27	Requires PPE for handling
N-(3-Fluorophenyl)-4-hydroxybenzamide	C₁₃H₁₀FNO₂	3-fluorophenyl, 4-hydroxy	231.22	Supplier-listed; no use data
N-(3-Chlorophenethyl)-4-nitrobenzamide	C₁₅H₁₃ClN₂O₃	3-chlorophenethyl, 4-nitro	308.73	Academic study (2024)
Flutolanil	C₁₇H₁₆F₃NO₂	3-(1-methylethoxy)phenyl, 2-trifluoromethyl	323.31	Pesticide (fungicide)

Key Observations:

• Substituent Effects : Fluorine at the meta position (e.g., in N-Cyclohexyl-3-fluorobenzamide) may enhance metabolic stability compared to chlorine or nitro groups, which are bulkier and more electronegative .
• Ring Size Impact: Cycloheptyl vs.

Pesticide Analogs ():

• Flutolanil and cyprofuram are benzamide-based pesticides. Their efficacy is linked to trifluoromethyl and furanyl substituents, suggesting that halogenation and heterocyclic moieties enhance agrochemical activity .